Cas no 890593-75-6 (N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide)

• Product Name: N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide
• CAS No: 890593-75-6
• MF: C₁₃H₁₉ClN₂O₂S
• MW: 302.820161104202
• CID: 5438400
• Update Time: 2025-10-28

N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide

• Inchi： 1S/C13H19ClN2O2S/c1-11-6-7-12(10-13(11)14)15-19(17,18)16-8-4-2-3-5-9-16/h6-7,10,15H,2-5,8-9H2,1H3
• InChI Key： UNGQGPBQNRNYFT-UHFFFAOYSA-N
• SMILES： N1(S(NC2=CC=C(C)C(Cl)=C2)(=O)=O)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide

N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide: A Comprehensive Overview

The compound N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide (CAS No. 890593-75-6) is a sophisticated organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and promising pharmacological activities. In this article, we will delve into the details of its structure, synthesis, applications, and recent advancements in its research.

The molecular structure of N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide is characterized by a sulfonamide group attached to an azepane ring system, which is further substituted with a 3-chloro-4-methylphenyl group. This combination of functional groups and substituents contributes to its distinctive chemical properties. The azepane ring, a seven-membered saturated nitrogen-containing ring, plays a crucial role in stabilizing the molecule and influencing its reactivity. The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase enzyme, making it a potential lead compound for anti-cancer drug development.

The synthesis of N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The key steps include the preparation of the azepane ring system, followed by substitution reactions to introduce the sulfonamide and phenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yield.

In terms of applications, N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide has shown promise in several therapeutic areas. Preclinical studies have indicated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. Additionally, its anti-proliferative effects on cancer cells suggest its role in oncology research. The compound's unique pharmacokinetic profile, including favorable absorption and distribution properties, further enhances its suitability for drug development.

Recent advancements in computational chemistry have also contributed to our understanding of N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide. Molecular docking studies have revealed that the compound interacts with specific binding sites on target proteins, providing insights into its mechanism of action. These findings have paved the way for further optimization of the molecule to improve its efficacy and reduce potential side effects.

In conclusion, N-(3-chloro-4-methylphenyl)azepane-1-sulfonamide (CAS No. 890593-75-6) represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it holds great potential for contributing to the advancement of modern medicine.